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Trial Phase &
Condition

Dosing Regimen
Key Efficacy Findings on
PSA

Study Design & Notes

Phase 2
(Hormone-
Dependent
Prostate
Cancer) [1]

Intramuscular (IM) 65,
100, or 130 mg per

cycle. Repeated for
three 28-day cycles.

97% PSA response rate
(defined as ≥50% reduction

from baseline) in patients
receiving 130 mg/cycle with

continuous testosterone
suppression [1].

Primary Endpoint:
Testosterone

suppression to castration
levels (<0.5 ng/mL) [1].

Phase 2 (Benign
Prostatic
Hyperplasia -
BPH) [2]

Intramuscular (IM) 15
mg, two weeks apart

(on Day 0 and Day
14) [2].

PSA level monitoring was a
secondary objective. Specific

quantitative reduction results
not detailed in the summary

[2].

Primary Focus:
Improvement of lower

urinary tract symptoms
(LUTS) [2]. Note: This

was not a cancer study.

Experimental Protocol Details

For the Phase 2 trial in hormone-dependent prostate cancer that reported the 97% PSA response rate [1]:

Trial Design: Open-label, Phase 2 trial conducted in Europe.

Patient Population: Enrolled 64 patients with hormone-dependent prostate cancer.
Intervention: Ozarelix was administered via intramuscular injection according to different dosing

schedules (65, 100, or 130 mg per cycle) for three cycles of 28 days.
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Primary Endpoint: To define the most tolerable dosage regimen that ensures continuous

suppression of testosterone to castration levels (< 0.5 ng/mL) for a three-month period.
Assessment of PSA Response: Tumor response was measured by assessing serum PSA. A PSA
response was defined as a 50% or greater reduction in serum PSA levels compared to
baseline [1].

Mechanism of Action Visualization

The following diagram illustrates the signaling pathway of GnRH antagonists like Ozarelix, which underlies

their effect on PSA reduction.
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This mechanism leads to a rapid and direct suppression of testosterone, a key driver of prostate cancer

growth and PSA production [3].

Comparative Context and Data Gaps

Comparison with Other GnRH Antagonists: While other GnRH antagonists like Degarelix and
Abarelix are approved for advanced prostate cancer [3], the available search results do not provide

head-to-head clinical trial data comparing their PSA reduction efficacy directly against Ozarelix.
Focus on Early-Stage Research: The most specific PSA data for Ozarelix comes from a 2006 press

release on a Phase 2 trial [1]. The later Phase 2 trial listed on ClinicalTrials.gov (NCT00427219)
focused on Benign Prostatic Hyperplasia (BPH), not cancer, and did not emphasize PSA reduction as

a primary outcome [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11768417/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11768417/
https://www.smolecule.com/products/s548652?utm_src=pdf-body
https://www.smolecule.com/products/s548652?utm_src=pdf-body
https://www.biospace.com/spectrum-pharmaceuticals-inc-announces-phase-2-data-for-ozarelix-in-hormone-dependent-prostate-cancer
https://www.patlynk.com/trial/NCT00427219
https://www.smolecule.com/products/s548652?utm_src=pdf-custom-synthesis
https://www.biospace.com/spectrum-pharmaceuticals-inc-announces-phase-2-data-for-ozarelix-in-hormone-dependent-prostate-cancer
https://www.patlynk.com/trial/NCT00427219
https://pmc.ncbi.nlm.nih.gov/articles/PMC11768417/
https://www.smolecule.com/products/b548652#ozarelix-psa-level-reduction-effects
https://www.smolecule.com/products/b548652#ozarelix-psa-level-reduction-effects
https://www.smolecule.com/products/b548652#ozarelix-psa-level-reduction-effects
https://www.smolecule.com/products/s548652?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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